Cas no 36848-41-6 (Phenazine, 1,6-dinitro-)
Phenazine, 1,6-dinitro- structure
Product Name:Phenazine, 1,6-dinitro-
CAS No:36848-41-6
MF:C12H6N4O4
MW:270.200441837311
CID:320666
PubChem ID:161923
Update Time:2025-04-19
Phenazine, 1,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenazine, 1,6-dinitro-
- 1,6-dinitrophenazine
- 36848-41-6
- InChI=1/C12H6N4O4/c17-15(18)9-5-1-3-7-11(9)14-8-4-2-6-10(16(19)20)12(8)13-7/h1-6H
- DTXSID70190326
- BZGCNHUWISZVPK-UHFFFAOYSA-N
- RO1IVD3S89
- UNII-RO1IVD3S89
- BZGCNHUWISZVPK-UHFFFAOYSA-
- CCRIS 3016
-
- Inchi: 1S/C12H6N4O4/c17-15(18)9-5-1-3-7-11(9)14-8-4-2-6-10(16(19)20)12(8)13-7/h1-6H
- InChI Key: BZGCNHUWISZVPK-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC2C1=NC1C=CC=C(C=1N=2)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 270.03898
- Monoisotopic Mass: 270.03890469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 117Ų
Experimental Properties
- PSA: 112.06
Phenazine, 1,6-dinitro- Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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